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molecular formula C6H4N6O2 B8685521 5-nitro-2-(1H-tetrazol-1-yl)pyridine

5-nitro-2-(1H-tetrazol-1-yl)pyridine

Cat. No. B8685521
M. Wt: 192.14 g/mol
InChI Key: ZUAUTYRTRACKCL-UHFFFAOYSA-N
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Patent
US08552022B2

Procedure details

The title compound was synthesized using 5-nitropyridin-2-amine (1 g, 6.97 mmol), sodium azide (0.68 g, 10.5 mmol), trimethylorthoformate (1.2 g, 11.2 mmol) and acetic acid (14 mL) and stirred at room temperature over night. The reaction was heated to 120° C. reflux for 7 hours. The reaction was cooled down to room temperature, concentrated to take off acetic acid. Ice water (50 mL) was added, extracted with ethyl acetate (50 mL), second wash with sodium hydroxide (1N, 20 mL). The organic phase was dried by magnesium sulfate, filtered, concentrated and purified by column chromatography through a 50 gram Biotage SNAP KP-Sil™ silica gel cartridge eluting with 30% ethyl acetate/hexanes to give the title compound as a pale yellow solid.
Name
5-nitropyridin-2-amine
Quantity
1 g
Type
reactant
Reaction Step One
Name
sodium azide
Quantity
0.68 g
Type
reactant
Reaction Step Two
Name
trimethylorthoformate
Quantity
1.2 g
Type
reactant
Reaction Step Three
Name
acetic acid
Quantity
14 mL
Type
solvent
Reaction Step Four
Name
title compound

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:5]=[CH:6][C:7]([NH2:10])=[N:8][CH:9]=1)([O-:3])=[O:2].[N-:11]=[N+:12]=[N-:13].[Na+].[CH3:15]OC(OC)OC>C(O)(=O)C>[N+:1]([C:4]1[CH:5]=[CH:6][C:7]([N:10]2[CH:15]=[N:13][N:12]=[N:11]2)=[N:8][CH:9]=1)([O-:3])=[O:2] |f:1.2|

Inputs

Step One
Name
5-nitropyridin-2-amine
Quantity
1 g
Type
reactant
Smiles
[N+](=O)([O-])C=1C=CC(=NC1)N
Step Two
Name
sodium azide
Quantity
0.68 g
Type
reactant
Smiles
[N-]=[N+]=[N-].[Na+]
Step Three
Name
trimethylorthoformate
Quantity
1.2 g
Type
reactant
Smiles
COC(OC)OC
Step Four
Name
acetic acid
Quantity
14 mL
Type
solvent
Smiles
C(C)(=O)O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred at room temperature over night
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The title compound was synthesized
TEMPERATURE
Type
TEMPERATURE
Details
The reaction was heated to 120° C.
TEMPERATURE
Type
TEMPERATURE
Details
reflux for 7 hours
Duration
7 h
TEMPERATURE
Type
TEMPERATURE
Details
The reaction was cooled down to room temperature
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
ADDITION
Type
ADDITION
Details
Ice water (50 mL) was added
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate (50 mL)
WASH
Type
WASH
Details
second wash with sodium hydroxide (1N, 20 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic phase was dried by magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
purified by column chromatography through a 50 gram Biotage SNAP KP-Sil™ silica gel cartridge
WASH
Type
WASH
Details
eluting with 30% ethyl acetate/hexanes

Outcomes

Product
Name
title compound
Type
product
Smiles
[N+](=O)([O-])C=1C=CC(=NC1)N1N=NN=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.